Cas no 923691-50-3 (5-methyl-N-(3-methylbutyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: 5-methyl-N-(3-methylbutyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 923691-50-3
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 6242365
• PubChem ID: 18570237
• Update Time: 2025-05-17

5-methyl-N-(3-methylbutyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(3-methylbutyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 5-methyl-N-(3-methylbutyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• N-isopentyl-5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• 923691-50-3
• 5-methyl-N-(3-methylbutyl)-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS021643049
• F2248-0027

• Inchi： 1S/C19H22N4O2/c1-13(2)9-10-20-18(24)15-11-22(3)12-16-17(15)21-23(19(16)25)14-7-5-4-6-8-14/h4-8,11-13H,9-10H2,1-3H3,(H,20,24)
• InChI Key： APCALPFLJUTXBJ-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)C=C2C(N(C3C=CC=CC=3)N=C12)=O)NCCC(C)C

Computed Properties

• Exact Mass: 338.17427596g/mol
• Monoisotopic Mass: 338.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-methyl-N-(3-methylbutyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Introduction to 5-methyl-N-(3-methylbutyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 923691-50-3)

5-methyl-N-(3-methylbutyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, a compound with the CAS number 923691-50-3, is a novel chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it an intriguing candidate for further investigation.

The molecular structure of 5-methyl-N-(3-methylbutyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide consists of a pyrazolopyridine core functionalized with a methyl group at the 5-position, a phenyl substituent at the 2-position, and an amide group attached to the 7-position. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The amide group, in particular, is known to play a significant role in protein-ligand interactions and can influence the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of 5-methyl-N-(3-methylbutyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide as a potent inhibitor of various enzymes and receptors. One notable application is its use as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits selective inhibition of certain kinases, making it a promising lead for the development of targeted cancer therapies.

In addition to its anti-cancer properties, 5-methyl-N-(3-methylbutyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This dual action as both an anti-cancer and anti-inflammatory agent makes it a versatile candidate for drug development.

The pharmacokinetic properties of 5-methyl-N-(3-methylbutyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide have also been extensively studied. Its oral bioavailability and metabolic stability are critical factors that determine its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that it has the potential to be developed into an orally administered drug for various therapeutic applications.

To further evaluate the safety and efficacy of 5-methyl-N-(3-methylbutyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, several clinical trials are currently underway. These trials aim to assess its therapeutic effects in human subjects with various diseases such as cancer and inflammatory disorders. Early results from these trials have been promising, with the compound demonstrating significant therapeutic benefits without major adverse effects.

In conclusion, 5-methyl-N-(3-methylbutyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 923691-50-3) is a promising chemical entity with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover its full potential, this compound holds great promise for advancing the treatment of various diseases.